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Introduction

Pevikon block electrophoresis is a robust and versatile technique for the preparative
separation of macromolecules such as proteins and nucleic acids. A critical step influencing the
resolution and success of this method is the application of the sample to the Pevikon block.
Proper sample loading ensures a uniform starting zone, leading to sharp, well-resolved bands.
This document provides detailed application notes and protocols for various sample loading
techniques in Pevikon block electrophoresis.

Pevikon C-870, a copolymer of polyvinyl chloride and polyvinyl acetate, serves as a solid yet
porous support medium for electrophoresis. Its granular nature allows for the creation of a solid
block that, when saturated with buffer, provides a platform for the separation of molecules
based on their electrophoretic mobility.

Core Concepts in Sample Application

The primary goal of sample application is to introduce the sample into the Pevikon block in a
concentrated, narrow band at the origin. The choice of loading technique can impact the
resolution, with improper loading leading to band broadening and poor separation. Key
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considerations include the sample volume, concentration, and the nature of the molecules
being separated.

Sample Loading Techniques
There are three primary methods for sample application in Pevikon block electrophoresis:

o Direct Pipetting into a Pre-formed Trench: A narrow trench or a series of wells is created in
the Pevikon block before sample application.

o Application via an Impregnated Paper Strip: The sample is first absorbed onto a filter paper
strip, which is then inserted into a slit in the Pevikon block.

e Mixing Sample Directly with Pevikon Slurry: For some applications, the sample can be
mixed with a small amount of Pevikon slurry and packed into a pre-formed slot.

The selection of the appropriate technique depends on factors such as sample volume, the
need for a very sharp starting zone, and the potential for sample precipitation.

Quantitative Comparison of Sample L oading Techniques

Typical Sample Starting Zone Risk of Sample

Technique o Ease of Use
Volume Sharpness Precipitation

Direct Pipetting Good to

) 50 uL-2 mL Moderate Easy

into Trench Excellent

Impregnated

] 10 pL - 500 pL Excellent Low Moderate

Paper Strip

Mixing with ) o
100 pL - 5 mL Good High Difficult

Pevikon Slurry

Experimental Protocols
l. Preparation of the Pevikon Block

This protocol describes the general procedure for preparing a Pevikon C-870 block for
electrophoresis.
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Materials:

Pevikon C-870 powder

Electrophoresis buffer (e.g., Tris-HCI, phosphate buffer)

Electrophoresis tank

Glass plates and spacers (for casting the block)

Spatula

Vacuum flask and pump (optional, for de-aeration)
Procedure:

» Prepare the Pevikon Slurry: Weigh the desired amount of Pevikon C-870 powder. In a
beaker, gradually add the electrophoresis buffer to the Pevikon powder while stirring
continuously with a glass rod or spatula. Continue adding buffer until a thick, homogenous,
and pourable slurry is formed. The exact ratio of Pevikon to buffer may need to be optimized
depending on the desired block consistency.

o De-aerate the Slurry (Optional but Recommended): To remove trapped air bubbles that can
interfere with the electrophoretic run, place the slurry in a vacuum flask and apply a gentle
vacuum for 10-15 minutes, or until bubble formation ceases.

o Cast the Block: Assemble the glass plate mold with spacers to the desired thickness. Slowly
pour the Pevikon slurry into the mold, avoiding the introduction of new air bubbles. Gently
tap the mold to ensure the slurry settles evenly.

o Level the Surface: Use a straight edge or a large spatula to level the surface of the Pevikon
block.

o Equilibrate the Block: Carefully place the casted block into the electrophoresis tank. Add
electrophoresis buffer to the reservoirs and place buffer-soaked wicks (e.qg., filter paper or
cloth) to connect the block to the buffer in the reservoirs. Allow the block to equilibrate with
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the buffer for at least one hour before sample application. This ensures uniform buffer
saturation throughout the block.

Il. Sample Loading Protocol: Direct Pipetting into a Pre-
formed Trench

This is the most common and straightforward method for loading liquid samples.
Materials:

» Prepared Pevikon block in electrophoresis tank

e Sample in a suitable buffer

e Micropipette and tips

e Trench former (e.g., a custom-made comb or a thin metal strip)

Procedure:

» Create the Sample Trench: After the Pevikon block has equilibrated, gently press a trench
former into the block at the desired origin. The trench should be of uniform width and depth.
Carefully remove the trench former, leaving a clean indentation.

o Prepare the Sample: Ensure the sample is in a buffer compatible with the electrophoresis
buffer to avoid precipitation. The sample can be mixed with a dense, non-ionic substance like
sucrose or glycerol (5-10% final concentration) to aid in its even application into the trench.

o Load the Sample: Using a micropipette, carefully and slowly dispense the sample into the
bottom of the trench.[1] Avoid overflowing the trench and introducing air bubbles. For larger
volumes, move the pipette tip along the length of the trench while dispensing.

o Seal the Trench (Optional): To ensure a very sharp starting zone, the trench can be backfilled
with fresh Pevikon slurry after the sample has fully absorbed into the block.

« Initiate Electrophoresis: Proceed with the electrophoretic separation according to your
established protocol.
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lll. Sample Loading Protocol: Application via an
Impregnated Paper Strip

This method is ideal for smaller sample volumes and for samples that may be prone to
diffusion.

Materials:

Prepared Pevikon block in electrophoresis tank

Sample in a suitable buffer

Filter paper (e.g., Whatman 3MM) cut into a strip of appropriate size

Scalpel or a thin blade

Forceps
Procedure:

» Prepare the Sample Strip: Cut a strip of filter paper that is slightly shorter than the width of
the Pevikon block and has a width appropriate for the desired starting zone.

o Apply the Sample to the Strip: Using a micropipette, evenly apply the sample along the filter
paper strip. Allow the sample to be fully absorbed by the paper.

o Create a Slit in the Block: With a clean scalpel or blade, make a narrow, straight slit across
the width of the Pevikon block at the origin.

 Insert the Sample Strip: Using forceps, carefully insert the sample-impregnated paper strip
into the slit. Ensure the strip is fully in contact with the Pevikon block.

« Initiate Electrophoresis: The electric field will carry the sample from the paper strip into the
Pevikon block. The paper strip can be removed after the sample has fully migrated into the
block (typically after 30-60 minutes), or it can be left in place for the duration of the run.

Visualizations
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Caption: Workflow for Pevikon Block Electrophoresis.
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Caption: Comparison of Sample Loading Techniques.

Troubleshooting Common Issues

Distorted Bands: This can be caused by uneven sample loading, air bubbles in the sample
application zone, or a non-uniform Pevikon block. Ensure the trench or slit is uniform and
the sample is applied evenly.

Sample Precipitation at the Origin: This may occur if the sample buffer is incompatible with
the electrophoresis buffer or if the sample concentration is too high. Perform a small-scale
compatibility test before loading the entire sample. Diluting the sample or adjusting the buffer
composition may be necessary.

Poor Sample Entry into the Block: This can happen if the Pevikon block is not properly
equilibrated or if the contact between the sample applicator (paper strip) and the block is
poor. Ensure thorough equilibration and good contact.

By carefully selecting and executing the appropriate sample loading technique, researchers

can significantly improve the quality and reproducibility of their separations using Pevikon
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block electrophoresis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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